Cas no 64000-46-0 (Benzonitrile, 4-[(dioctadecylamino)methyl]-)

Benzonitrile, 4-[(dioctadecylamino)methyl]- structure
64000-46-0 structure
Product Name:Benzonitrile, 4-[(dioctadecylamino)methyl]-
CAS No:64000-46-0
MF:C44H80N2
MW:637.119413375854
CID:1666246
Update Time:2024-09-03

Benzonitrile, 4-[(dioctadecylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-[(dioctadecylamino)methyl]-
    • Inchi: 1S/C44H80N2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-39-46(42-44-37-35-43(41-45)36-38-44)40-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35-38H,3-34,39-40,42H2,1-2H3
    • InChI Key: ZGIIZHLVBWWHNV-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=C(CN(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC)C=C1

Computed Properties

  • Exact Mass: 636.6326

Experimental Properties

  • Density: 0.90±0.1 g/cm3(Predicted)
  • Boiling Point: 685.9±38.0 °C(Predicted)
  • PSA: 27.03
  • pka: 8.42±0.50(Predicted)

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